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Abstract

Carbazomycin C, a carbazole alkaloid with notable biological activities, belongs to the broader
family of carbazomycins isolated from actinomycetes. This technical guide provides a
comprehensive overview of the discovery, isolation, and characterization of Carbazomycin C
from Streptoverticillium ehimense. Detailed experimental protocols for fermentation, extraction,
and purification are presented, alongside a compilation of its physicochemical and biological
properties. This document aims to serve as a valuable resource for researchers in natural
product chemistry, microbiology, and drug discovery.

Introduction

Carbazomycins are a group of carbazole alkaloids first reported in the 1980s. Carbazomycin
C, a minor component of the carbazomycin complex, was first isolated from the cultured broth
of Streptoverticillium ehimense (strain H 1051-MY 10).[1][2][3] Its structure was elucidated as
4-hydroxy-3,6-dimethoxy-1,2-dimethylcarbazole.[1] Carbazomycin C, along with its congeners,
has demonstrated a range of biological activities, including antibacterial, antifungal, and
cytotoxic properties, making it a molecule of interest for further investigation in drug
development.
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Physicochemical and Biological Properties of
Carbazomycin C

Carbazomycin C is a solid with the molecular formula C16H17NOs and a molecular weight of
271.316 g/mol .[4] A summary of its key physicochemical and biological activity data is
presented in the tables below.

ble 1: Physicochemical ies of Carl i

Property Value Reference
CAS Number 108073-62-7 [4]
Molecular Formula C16H17NO3 [4]
Molecular Weight 271.316 [4]
Appearance Solid (4]
Solubility Soluble in DMSO [4]

Table 2: Biological Activity of Carbazomycin C
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Activity Type Target Measurement Value Reference
) ) Staphylococcus
Antibacterial MIC 50 pg/mL
aureus
Bacillus
) MIC 25 pg/mL
anthracis
Bacillus subtilis MIC 100 pg/mL
Micrococcus
MIC 50 pg/mL
flavus
] Trichophyton
Antifungal ] MIC 25 pg/mL
asteroides
Trichophyton
MIC 100 pg/mL
mentagrophytes
Plant Pathogenic
Fungi (panel of MIC 12.5-100 pg/mL
5)
] ] Plasmodium
Antimalarial ] ICs0 2.1 pg/mL
falciparum
) MCF-7 (Breast
Cytotoxic ICso0 9.8 ug/mL
Cancer)
KB (Oral Cancer) ICso 21.4 pg/mL
NCI H187 (Lung
ICs0 8.2 pg/mL
Cancer)
Enzyme 5-Lipoxygenase
_y_ ) POXYd ICs0 1.9 uM
Inhibition (5-LO)

Experimental Protocols

The following sections detail the methodologies for the production and isolation of
Carbazomycin C from Streptoverticillium ehimense.
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Fermentation of Streptoverticillium ehimense

A detailed fermentation protocol for the production of carbazomycins by Streptoverticillium
ehimense H 1051-MY 10 is outlined below.

3.1.1. Culture Medium

Seed Culture Medium: The composition of the seed culture medium includes soluble starch
(20 g/L), tryptone soy broth (20 g/L), yeast extract (3 g/L), CaCOs (3 g/L), K2HPOa4 (1 g/L),
and MgSO0a4-7H20 (0.025 g/L). The initial pH is adjusted to 7.2 before sterilization.

Production Medium: A suitable production medium consists of glucose (4 g/L), yeast extract
(5 g/L), and peptone (10 g/L).

3.1.2. Fermentation Conditions

e Inoculum Preparation: Inoculate the seed culture medium with a spore suspension of
Streptoverticillium ehimense H 1051-MY 10. Incubate the culture for 4 days on a rotary
shaker at 160 rpm and 30°C.

e Production Culture: Inoculate the production medium with the seed culture. The fermentation
is carried out in shake flasks or a fermenter at 28-30°C with agitation. The production of
carbazomycins is typically monitored over several days.

Extraction and Purification of Carbazomycin C

The extraction and purification of Carbazomycin C from the fermentation broth involves
several steps to separate it from other carbazomycin congeners and impurities.

3.2.1. Extraction

o Mycelial Extraction: After fermentation, the mycelia are separated from the broth by
centrifugation or filtration.

o Solvent Extraction: The mycelial cake is extracted with acetone. The acetone extract is then
concentrated in vacuo to remove the acetone. The resulting aqueous residue is then
extracted with ethyl acetate.[3] The ethyl acetate extract contains the crude mixture of
carbazomycins.
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3.2.2. Chromatographic Purification
A multi-step chromatographic process is employed to isolate Carbazomycin C.

e Alumina Column Chromatography: The crude ethyl acetate extract is subjected to column
chromatography on alumina.[3] The column is eluted with a solvent system, typically a
gradient of increasing polarity (e.g., n-hexane-ethyl acetate), to separate the carbazomycin
complex into fractions.

 Silica Gel Column Chromatography: Fractions enriched with Carbazomycin C from the
alumina column are further purified by silica gel column chromatography. A solvent system
such as a gradient of n-hexane and dichloromethane can be used to achieve finer separation
of the carbazomycin analogs. The elution of compounds is monitored by thin-layer
chromatography (TLC).

» Final Purification: Fractions containing pure Carbazomycin C are combined and the solvent
is evaporated to yield the purified compound.

Structural Elucidation Data

The structure of Carbazomycin C was determined by spectroscopic methods, primarily
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry.

Table 3: NMR Spectral Data for Carbazomycin C

1H NMR (Chemical Shift 8, ppm) 13C NMR (Chemical Shift &, ppm)

Data not available in the searched literature. Data not available in the searched literature.

Note: Despite extensive literature searches, specific *H and 3C NMR chemical shift and
coupling constant data for Carbazomycin C were not found in the available resources.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the isolation of Carbazomycin C.
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Caption: Workflow for the isolation of Carbazomycin C.
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Putative Biosynthetic Pathway

The biosynthesis of the carbazole core of carbazomycins is believed to proceed from L-
tryptophan. The following diagram illustrates a putative pathway for the formation of the

carbazole nucleus.
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Caption: Putative biosynthetic pathway of Carbazomycin C.

Conclusion

Carbazomycin C, produced by Streptoverticillium ehimense, represents an interesting scaffold
for potential therapeutic development due to its diverse biological activities. This guide has
provided a detailed overview of the available technical information regarding its discovery and
isolation. While the fundamental steps for fermentation and purification have been outlined,
further research to optimize production yields and to fully characterize its spectral properties
would be beneficial for advancing its potential applications. The provided protocols and data
serve as a solid foundation for researchers and professionals in the field of natural product
drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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